Cas no 89877-54-3 (Benzoic acid, 2-hydroxy-4,6-dimethoxy-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4,6-dimethoxy-3-methyl-, methyl ester
• CAS No: 89877-54-3
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 586199
• PubChem ID: 71326700
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-4,6-dimethoxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4,6-dimethoxy-3-methyl-, methyl ester
• methyl 2-hydroxy-4,6-dimethoxy-3-methylbenzoate
• methyl 4,6-dimethoxy-2-hydroxy-3-methylbenzoate
• DTXSID00755841
• 89877-54-3

• Inchi： 1S/C11H14O5/c1-6-7(14-2)5-8(15-3)9(10(6)12)11(13)16-4/h5,12H,1-4H3
• InChI Key： HILKBFYRKOFIGN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C(=O)OC)C(=C1C)O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives